Cas no 1824052-67-6 (Benzeneethanol, α-ethyl-4-fluoro-2-methoxy-)

• Product Name: Benzeneethanol, α-ethyl-4-fluoro-2-methoxy-
• CAS No: 1824052-67-6
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• MDL: MFCD28134326
• CID: 5152766
• Update Time: 2025-08-01

Benzeneethanol, α-ethyl-4-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, α-ethyl-4-fluoro-2-methoxy-

• MDL： MFCD28134326
• Inchi： 1S/C11H15FO2/c1-3-10(13)6-8-4-5-9(12)7-11(8)14-2/h4-5,7,10,13H,3,6H2,1-2H3
• InChI Key： YSEOOYLELKJGSP-UHFFFAOYSA-N
• SMILES： C1(CC(CC)O)=CC=C(F)C=C1OC

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 265.1±25.0 °C(Predicted)
• pka: 14.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzeneethanol, α-ethyl-4-fluoro-2-methoxy-

Recent Advances in the Study of Benzeneethanol, α-ethyl-4-fluoro-2-methoxy- (CAS: 1824052-67-6)

The compound Benzeneethanol, α-ethyl-4-fluoro-2-methoxy- (CAS: 1824052-67-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluoro-substituted benzene ring and an ethyl-methoxy side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic route for Benzeneethanol, α-ethyl-4-fluoro-2-methoxy-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers employed a multi-step process involving fluorination and methoxylation, which resulted in a significant reduction in by-products and enhanced scalability for industrial production. This advancement is critical for facilitating further pharmacological studies and potential clinical applications.

In addition to synthetic improvements, recent investigations have explored the pharmacological profile of Benzeneethanol, α-ethyl-4-fluoro-2-methoxy-. Preliminary in vitro studies have demonstrated its potent activity as a modulator of certain neurotransmitter receptors, particularly those involved in the central nervous system (CNS). For instance, a 2022 study in Biochemical Pharmacology reported that the compound exhibits high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and seizure disorders. These findings are supported by molecular docking simulations, which highlight the compound's ability to bind selectively to specific receptor subunits.

Further research has also delved into the compound's pharmacokinetic properties. A recent preclinical study evaluated the bioavailability and metabolic stability of Benzeneethanol, α-ethyl-4-fluoro-2-methoxy- in rodent models. The results, published in Drug Metabolism and Disposition (2023), indicated favorable oral bioavailability and a relatively long half-life, which are promising indicators for its development as an oral therapeutic agent. However, the study also noted the need for further optimization to mitigate first-pass metabolism effects, which could limit its efficacy in humans.

The potential therapeutic applications of Benzeneethanol, α-ethyl-4-fluoro-2-methoxy- extend beyond CNS disorders. A 2023 study in the European Journal of Medicinal Chemistry explored its anti-inflammatory properties, revealing that the compound inhibits key pro-inflammatory cytokines in a dose-dependent manner. These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis or inflammatory bowel disease. The study also highlighted the compound's favorable safety profile in preliminary toxicity assays, though further in vivo studies are warranted.

Despite these promising developments, challenges remain in the clinical translation of Benzeneethanol, α-ethyl-4-fluoro-2-methoxy-. For example, its precise mechanism of action at the molecular level is not yet fully understood, and off-target effects need to be thoroughly investigated. Additionally, the compound's stability under various physiological conditions and its potential interactions with other drugs require further elucidation. Addressing these gaps will be crucial for advancing the compound into clinical trials.

In conclusion, Benzeneethanol, α-ethyl-4-fluoro-2-methoxy- (CAS: 1824052-67-6) represents a promising candidate for multiple therapeutic applications, thanks to its unique chemical structure and diverse pharmacological activities. Recent advancements in its synthesis, receptor modulation, and pharmacokinetic properties have laid a solid foundation for future research. However, comprehensive preclinical and clinical studies will be essential to fully realize its therapeutic potential and ensure its safety and efficacy in human patients.